Cas no 187235-56-9 ((6R)-2-nitro-6-{[4-(trifluoromethyl)benzyl]oxy}-6,7-dihydro-5H-imidazo[2,1-b][1,3]oxazine)

• Product Name: (6R)-2-nitro-6-{[4-(trifluoromethyl)benzyl]oxy}-6,7-dihydro-5H-imidazo[2,1-b][1,3]oxazine
• CAS No: 187235-56-9
• MF: C₁₄H₁₂F₃N₃O₄
• MW: 343.25799369812
• CID: 1380246
• PubChem ID: 476509
• Update Time: 2025-04-20

(6R)-2-nitro-6-{[4-(trifluoromethyl)benzyl]oxy}-6,7-dihydro-5H-imidazo[2,1-b][1,3]oxazine Chemical and Physical Properties

Names and Identifiers

• (6R)-2-nitro-6-{[4-(trifluoromethyl)benzyl]oxy}-6,7-dihydro-5H-imidazo[2,1-b][1,3]oxazine
• (6R)-2-nitro-6-[[4-(trifluoromethyl)phenyl]methoxy]-6,7-dihydro-5H-imidazo[2,1-b][1,3]oxazine
• (R)-2-Nitro-6-((4-(trifluoromethyl)benzyl)oxy)-6,7-dihydro-5H-imidazo[2,1-b][1,3]oxazine
• PA-685
• (R)-2-Nitro-6-(4-trifluoromethylbenzyloxy)-6,7-dihydro-5H-imidazo(2,1-b)(1,3)oxazine'
• 187235-56-9
• DTXSID70172026
• (R)-2-Nitro-6-(4-trifluoromethylbenzyloxy)-6,7-dihydro-5H-imidazo[2,1-b][1,3]oxazine'
• CHEMBL4746300

• Inchi： 1S/C14H12F3N3O4/c15-14(16,17)10-3-1-9(2-4-10)7-23-11-5-19-6-12(20(21)22)18-13(19)24-8-11/h1-4,6,11H,5,7-8H2/t11-/m1/s1
• InChI Key： SGJBPETWYLMWNC-LLVKDONJSA-N
• SMILES： FC(C1C=CC(=CC=1)CO[C@H]1COC2=NC(=CN2C1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 343.07806
• Monoisotopic Mass: 343.07799
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.1
• XLogP3: 2.5

Experimental Properties

• Density: 1.55
• Boiling Point: 466.4°C at 760 mmHg
• Flash Point: 235.9°C
• Refractive Index: 1.596
• PSA: 79.42